Cas no 1247585-30-3 (1-(Propan-2-yl)-1H-pyrazole-3,5-diamine)

• Product Name: 1-(Propan-2-yl)-1H-pyrazole-3,5-diamine
• CAS No: 1247585-30-3
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• MDL: MFCD14609317
• CID: 4691095
• PubChem ID: 60136458
• Update Time: 2025-06-14

1-(Propan-2-yl)-1H-pyrazole-3,5-diamine Chemical and Physical Properties

Names and Identifiers

• 1-isopropyl-1H-pyrazole-3,5-diamine
• 1-(propan-2-yl)-1H-pyrazole-3,5-diamine
• 1-(methylethyl)pyrazole-3,5-diamine
• STL415069
• SBB073744
• ST51061795
• 1-(Propan-2-yl)-1H-pyrazole-3,5-diamine

• MDL： MFCD14609317
• Inchi： 1S/C6H12N4/c1-4(2)10-6(8)3-5(7)9-10/h3-4H,8H2,1-2H3,(H2,7,9)
• InChI Key： LXBRPIRIMSASJB-UHFFFAOYSA-N
• SMILES： N1(C(=CC(N)=N1)N)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Topological Polar Surface Area: 69.9

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 324.9±22.0 °C at 760 mmHg
• Flash Point: 150.3±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(Propan-2-yl)-1H-pyrazole-3,5-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(Propan-2-yl)-1H-pyrazole-3,5-diamine

Comprehensive Overview of 1-(Propan-2-yl)-1H-pyrazole-3,5-diamine (CAS No. 1247585-30-3)

1-(Propan-2-yl)-1H-pyrazole-3,5-diamine, with the CAS number 1247585-30-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrazole core and diamine functionality, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential applications due to its molecular stability and reactivity.

The growing interest in 1-(Propan-2-yl)-1H-pyrazole-3,5-diamine aligns with current trends in precision medicine and sustainable agriculture. As the demand for targeted therapies rises, this compound’s role in modulating specific biological pathways has become a focal point. Additionally, its potential use in crop protection formulations addresses the need for eco-friendly alternatives to traditional pesticides. These applications resonate with global discussions on green chemistry and reduced environmental impact, making it a relevant topic for both academic and industrial audiences.

From a synthetic perspective, CAS 1247585-30-3 exhibits notable chemo-selectivity, enabling researchers to design complex molecules with high efficiency. Its amine groups facilitate diverse derivatization strategies, which are critical for optimizing drug candidates. Recent studies highlight its utility in heterocyclic chemistry, where it acts as a precursor for N-heterocyclic carbenes (NHCs) and other catalytic frameworks. This versatility positions it as a key player in advancing materials science and catalysis.

The compound’s physicochemical properties, such as solubility and thermal stability, have been extensively documented to support its integration into scalable processes. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity, a critical factor for regulatory compliance in pharmaceutical manufacturing. Furthermore, its compatibility with continuous flow chemistry systems underscores its adaptability to modern industrial automation trends, reducing production costs and waste generation.

In the context of drug development, 1-(Propan-2-yl)-1H-pyrazole-3,5-diamine has been investigated for its role in kinase inhibition, particularly in oncology research. Kinases are pivotal in cellular signaling, and their dysregulation is linked to numerous diseases. By serving as a scaffold for ATP-competitive inhibitors, this compound contributes to the design of next-generation therapeutics. Its structure-activity relationship (SAR) profiles are actively studied to enhance binding affinity and selectivity, addressing challenges like drug resistance.

Beyond pharmaceuticals, the agrochemical sector leverages CAS 1247585-30-3 for developing novel fungicides and herbicides. Its mode of action involves disrupting essential enzymatic processes in pathogens, offering a sustainable alternative to conventional chemicals. This aligns with the European Green Deal and similar initiatives promoting low-toxicity solutions. As regulatory pressures mount, the demand for such innovations is expected to rise, driving further research into this compound’s applications.

From a commercial standpoint, suppliers of 1-(Propan-2-yl)-1H-pyrazole-3,5-diamine emphasize its high yield synthesis and cost-effectiveness, making it accessible for large-scale projects. Quality control protocols, including GC-MS analysis, ensure batch-to-batch consistency, a priority for end-users in regulated industries. The compound’s patent landscape also reflects its strategic value, with several filings covering its derivatives and synthetic methods.

In summary, 1-(Propan-2-yl)-1H-pyrazole-3,5-diamine (1247585-30-3) represents a multifaceted tool for researchers tackling challenges in healthcare and agriculture. Its structural elegance and functional adaptability underscore its relevance in contemporary science. As interdisciplinary collaborations expand, this compound is poised to play a pivotal role in shaping future innovations, from personalized medicine to sustainable farming practices.